2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide

• Molecular Formula: C30H28ClN3O5S
• Molecular Weight: 578.1 g/mol
• IUPAC Name: 2-[[2-[N-(benzenesulfonyl)-5-chloro-2-methoxyanilino]acetyl]amino]-N-(1-phenylethyl)benzamide
• InChI: InChI=1S/C30H28ClN3O5S/c1-21(22-11-5-3-6-12-22)32-30(36)25-15-9-10-16-26(25)33-29(35)20-34(27-19-23(31)17-18-28(27)39-2)40(37,38)24-13-7-4-8-14-24/h3-19,21H,20H2,1-2H3,(H,32,36)(H,33,35)
• InChI Key: XNOXPHCHEKXVQF-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC=CC=C2NC(=O)CN(C3=C(C=CC(=C3)Cl)OC)S(=O)(=O)C4=CC=CC=C4

Description

2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide, also known as CEP-33779, is a small molecule inhibitor that targets the transcription factor NF-κB. NF-κB is a protein complex that plays a crucial role in regulating the immune response, inflammation, and cell survival. Aberrant activation of NF-κB has been linked to various diseases, including cancer, autoimmune disorders, and chronic inflammation. CEP-33779 has shown promising results in preclinical studies, and its potential therapeutic applications are being explored.

Mechanism of Action

2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide targets the transcription factor NF-κB, which plays a crucial role in regulating the immune response, inflammation, and cell survival. NF-κB is activated by various stimuli, including cytokines, growth factors, and pathogens. Once activated, NF-κB translocates to the nucleus and activates the expression of genes involved in inflammation, cell survival, and immune response. 2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide inhibits the activation of NF-κB by blocking the phosphorylation and degradation of its inhibitor, IκBα, which prevents the translocation of NF-κB to the nucleus.
Biochemical and physiological effects:
2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide has been shown to have several biochemical and physiological effects in preclinical studies. In cancer, 2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide has been shown to inhibit the growth and survival of cancer cells by inducing apoptosis and cell cycle arrest. In autoimmune disorders, 2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide has been shown to reduce inflammation and tissue damage by suppressing the immune response. In chronic inflammation, 2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide has been shown to reduce the production of inflammatory cytokines and chemokines. 2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide has also been shown to have anti-angiogenic effects, which may contribute to its anti-cancer activity.

Advantages and Limitations for Lab Experiments

2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has high specificity for NF-κB and does not affect other signaling pathways. It has been extensively studied in preclinical models and has shown promising results. However, there are also some limitations to using 2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide in lab experiments. It has poor solubility in aqueous solutions, which may limit its bioavailability. It has also been shown to have off-target effects at high concentrations, which may complicate data interpretation.

Future Directions

There are several future directions for the study of 2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide. One direction is to further explore its potential therapeutic applications in cancer, autoimmune disorders, and chronic inflammation. Clinical trials are currently underway to evaluate the safety and efficacy of 2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide in cancer patients. Another direction is to optimize the synthesis and formulation of 2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide to improve its bioavailability and reduce off-target effects. Finally, future studies may also investigate the use of 2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide in combination with other therapies to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of 2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide involves several steps, starting from commercially available starting materials. The first step involves the synthesis of 5-chloro-2-methoxybenzenesulfonyl chloride, which is then reacted with 4-aminobenzoic acid to form 5-chloro-2-methoxy(phenylsulfonyl)anilinoacetic acid. This intermediate is then coupled with N-(1-phenylethyl)benzamide in the presence of coupling agents to form the final product, 2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide. The synthesis of 2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide has been described in detail in several publications.

Scientific Research Applications

2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide has been extensively studied in preclinical models of various diseases, including cancer, autoimmune disorders, and chronic inflammation. In cancer, 2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide has been shown to inhibit the growth and survival of cancer cells by blocking the activation of NF-κB. In autoimmune disorders, 2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide has been shown to reduce inflammation and tissue damage by suppressing the immune response. In chronic inflammation, 2-({[5-chloro-2-methoxy(phenylsulfonyl)anilino]acetyl}amino)-N-(1-phenylethyl)benzamide has been shown to reduce the production of inflammatory cytokines and chemokines.